2-(4-fluorophenyl)-2-(1H-indol-3-yl)ethanamine

• IUPAC Name: 2-(4-fluorophenyl)-2-(1H-indol-3-yl)ethanamine
• InChI: InChI=1S/C16H15FN2/c17-12-7-5-11(6-8-12)14(9-18)15-10-19-16-4-2-1-3-13(15)16/h1-8,10,14,19H,9,18H2
• InChI Key: GUIUMNCGDSRFHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(CN)C3=CC=C(C=C3)F
• Molecular Formula: C16H15FN2
• Molecular Weight: 254.30 g/mol

Description

2-(4-fluorophenyl)-2-(1H-indol-3-yl)ethanamine, also known as 4-Fluoroamphetamine (4-FA), is a synthetic amphetamine derivative that has been used as a recreational drug. However,

Scientific Research Applications

Antibacterial and Antifungal Properties

A prominent application of 2-(4-fluorophenyl)-2-(1H-indol-3-yl)ethanamine and its derivatives lies in their antimicrobial properties. Research has shown these compounds to be effective in inhibiting bacterial and fungal growth. For instance, compounds synthesized from 2-(1H-indol-3-yl)ethanamine derivatives have demonstrated substantial antibacterial and antifungal activities against a range of bacterial and fungal strains, indicating their potential in treating infections (Kumbhare et al., 2013), (Pejchal et al., 2015), (Rajeswari & Santhi, 2019).

Anticancer Activity

Certain derivatives of this compound exhibit promising anticancer properties. For example, specific derivatives have been synthesized and tested for their effectiveness against cancer cells, showing potential as anti-cancer agents. The modifications in the chemical structure of these compounds can significantly influence their cytotoxic effects, indicating a promising avenue for developing new cancer therapies (Burattini et al., 2022), (Kumar et al., 2013).

Potential in Treating Neurological Disorders

Compounds based on this compound have shown potential in treating neurological disorders. Their action on various receptors, such as serotonin and dopamine receptors, makes them candidates for treating conditions like anxiety and depression. For example, some derivatives have displayed high affinity for sigma receptors and serotonin receptors, indicating their potential use in neurological and psychiatric treatments (Perregaard et al., 1995), (Szulczyk et al., 2019).

Selective Sensing and Detection Applications

Some derivatives of this compound are utilized in selective sensing and detection applications. These compounds have been developed as sensors for detecting specific elements or compounds, demonstrating their versatility in analytical chemistry and environmental monitoring applications (Wanichacheva et al., 2009).